Cas no 14486-22-7 (2',3'-Anhydroadenosine)

• Product Name: 2',3'-Anhydroadenosine
• CAS No: 14486-22-7
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 49821
• PubChem ID: 122109
• Update Time: 2025-04-18

2',3'-Anhydroadenosine Chemical and Physical Properties

Names and Identifiers

• 2',3'-Anhydroadenosine
• 1-(2,3-Anhydro-beta-D-lyxofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• 2’,3’-ANHYDRO-ADENOSINE
• 2'',3''-ANHYDROADENOSINE
• 2,3'-Anhydro-T
• Anhydro-T
• 9-[(1R,5R)-4α-(Hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2α-yl]-9H-purin-6-amine
• 1-[(1R,4R,5R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hex-2-yl]-5-met hyl-pyrimidine-2,4-dione
• 1-[(1R,4R,5R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-5-methylpyrimidine-2,4-dione
• 14486-22-7
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-anhydro-beta-D-lyxofuranosyl)-5-methyl-
• 2',3'-Lat
• 2',3'-Lyxoanhydrothymidine
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-anhydro-β-D-lyxofuranosyl)-5-methyl-

• Inchi： 1S/C10H12N2O5/c1-4-2-12(10(15)11-8(4)14)9-7-6(17-7)5(3-13)16-9/h2,5-7,9,13H,3H2,1H3,(H,11,14,15)/t5-,6-,7-,9?/m1/s1
• InChI Key： AXBTVCCVDAUCIY-PILSHRGASA-N
• SMILES： O1[C@@H]2[C@@H](CO)OC([C@H]12)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 249.08600
• Monoisotopic Mass: 240.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4A^2
• XLogP3: -1.5

Experimental Properties

• Density: 1.505
• Melting Point: 143.5-144.5 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.59
• Solubility: 可溶于DMSO、甲醇（少许）
• PSA: 111.61000
• LogP: -0.35320
• pka: 9.44±0.10(Predicted)

2',3'-Anhydroadenosine Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones